Cost-Effectiveness vs. Palladium Catalysts
A primary procurement driver for SK-J014-1n is its class-based advantage over traditional palladium catalysts. Nickel is significantly more earth-abundant and cost-effective than palladium [1]. While direct, peer-reviewed economic comparisons for SK-J014-1n are not publicly available, the scientific rationale for its use as a 'low-cost nickel catalyst alternative to palladium' is a core, vendor-supported proposition [2]. This economic differentiation is a key factor in large-scale process chemistry where catalyst cost contributes substantially to overall manufacturing expense.
| Evidence Dimension | Catalyst Metal Cost |
|---|---|
| Target Compound Data | Nickel-based catalyst |
| Comparator Or Baseline | Palladium-based catalysts (e.g., Pd(OAc)₂, Pd(PPh₃)₄) |
| Quantified Difference | Not specified for SK-J014-1n specifically; class-level advantage is noted as 'significantly cheaper' in the literature. |
| Conditions | General cross-coupling reaction context |
Why This Matters
For procurement, this justifies SK-J014-1n as a primary consideration when developing cost-sensitive, scalable synthetic routes, provided its performance is empirically validated against Pd in the specific system.
- [1] ACS Central Science. (2022). Nickel Tamed in Reagent Toolkit. View Source
- [2] ChemDict. (n.d.). Technical Notes for SK-J014-1n: 'Versatile air-stable low cost nickel catalyst alternative to palladium'. View Source
